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Compound of Interest

Compound Name: 2-(Bromomethyl)-3-chloropyrazine

CAS No.: 1289386-07-7

Cat. No.: B595515

Get Quote

Executive Summary & Chemical Hazard Context[1]
[2][3]
2-(Bromomethyl)-3-chloropyrazine (CAS: 6470-38-8) is a potent electrophile commonly used

as a building block in the synthesis of bioactive heterocycles. Its utility stems from the high

reactivity of the bromomethyl group (benzylic-like halide), which facilitates nucleophilic

substitution.

However, this same reactivity presents two critical safety risks:

Alkylating Potential: It can irreversibly alkylate DNA and proteins, posing a genotoxic risk.

Lachrymatory Effect: Like benzyl bromide, it is a potent lachrymator. Exposure to vapors or

dust causes immediate, severe irritation to the eyes and respiratory tract.

Operational Directive: This compound must never be disposed of directly into general organic

waste streams or down the drain without prior chemical deactivation (quenching). The protocol
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below details the conversion of this lipophilic, volatile toxicant into a water-soluble, non-volatile,

and non-toxic salt prior to disposal.

Physical & Chemical Profile[1][2][4][5]
Property Data Operational Implication

CAS Number 6470-38-8
Use for labeling and inventory

tracking.

Molecular Weight 207.45 g/mol
Used for stoichiometric

quenching calculations.

Functional Group -Haloalkyl Pyrazine

Highly reactive toward

nucleophiles (

active).

Hazards (GHS)
Skin Corr.[1][2][3][4][5] 1B, Eye

Dam. 1

Corrosive & Lachrymator.

Handle only in a fume hood.

Solubility Soluble in DCM, EtOAc, THF
Use organic solvents for initial

dilution before quenching.

The "Gold Standard" Quenching Protocol
Why this works: We utilize Sodium Thiosulfate (ngcontent-ng-c1352109670="" _nghost-ng-

c1270319359="" class="inline ng-star-inserted">

).[6] Unlike simple hydrolysis (adding water), which generates corrosive HBr gas and proceeds
slowly, thiosulfate acts as a "soft" nucleophile. It rapidly displaces the bromide ion via an

mechanism to form a Bunte salt (organic thiosulfate).

The Transformation:

Result: The product is non-volatile, water-soluble, and effectively neutralized.

Step-by-Step Deactivation Procedure
Prerequisites:
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PPE: Silver Shield/Laminate gloves (nitrile breakthrough time is often <10 mins for benzylic

halides), chemical splash goggles, lab coat.

Location: Chemical Fume Hood (Face velocity > 100 fpm).

A. For Reaction Mixtures or Stock Solutions
Dilution: Ensure the pyrazine waste is dissolved in an organic solvent (e.g., Ethanol,

Acetone, or Ethyl Acetate). If pure solid, dissolve in minimal acetone.

Preparation of Quench Solution: Prepare a 10% w/v aqueous Sodium Thiosulfate solution.

The Quench:

Slowly add the Thiosulfate solution to the organic waste.

Stoichiometry: You need at least 2 molar equivalents of thiosulfate relative to the pyrazine.

Tip: The mixture will likely become biphasic. Vigorous stirring is critical to ensure phase

transfer and reaction.

Reaction Time: Stir vigorously at room temperature for 30 to 60 minutes.

Visual Check: If the original solution was colored (often yellow/orange for brominated

pyrazines), the color may fade or shift, indicating reaction progress.

Verification (Optional but Recommended): A TLC plate spot of the organic layer should show

the disappearance of the starting material (high

) and the baseline spot of the Bunte salt (if aqueous layer is checked).

B. For Contaminated Glassware
Do not wash glassware directly in the sink.

Soak all flasks, spatulas, and stir bars in a bath of 10% Sodium Thiosulfate for 1 hour.

Rinse with water, then acetone, collecting all rinses into the halogenated waste container.
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Visualizing the Safety Mechanism
The following diagram illustrates the chemical logic and the operational decision tree for

handling this compound.
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Waste: 2-(Bromomethyl)-3-chloropyrazine

State of Matter?

Solid / Pure Oil

In Reaction Mixture

Dissolve in Acetone/EtOAc

ADD QUENCH AGENT:
10% aq. Sodium Thiosulfate

(>2.0 Equivalents)

Chemical Transformation:
SN2 Displacement of Bromide

Forms Water-Soluble Bunte Salt

Mechanism

Stir Vigorously
(30-60 Mins)

Final Disposal:
Segregated Halogenated Waste
(Label: 'Quenched Alkyl Halides')

Click to download full resolution via product page
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Caption: Operational workflow for the chemical deactivation and disposal of 2-
(Bromomethyl)-3-chloropyrazine, highlighting the conversion to a benign Bunte salt.

Emergency Spill Response (Lachrymator Protocol)
If 2-(Bromomethyl)-3-chloropyrazine is spilled outside the fume hood, immediate action is

required due to its tear-gas-like properties.

Evacuate: Clear the immediate area. The lachrymatory effect will serve as its own warning.

PPE Upgrade: Don a full-face respirator with organic vapor cartridges if re-entry is necessary

before vapors dissipate.

Neutralization:

Cover the spill with a mixture of Sodium Thiosulfate and an inert absorbent (vermiculite or

sand).

Do not use paper towels initially, as this increases the surface area for evaporation.

Cleanup:

Allow the thiosulfate to react for 15 minutes.

Scoop the slurry into a wide-mouth jar.

Wipe the surface with a dilute thiosulfate solution, then water.

Disposal: Label the jar as "Debris from Alkyl Bromide Spill - Contains Thiosulfate" and

dispose of as hazardous chemical waste.

Final Disposal Classification
Once quenched, the mixture must still be treated as chemical waste due to the presence of

organic solvents and the pyrazine core.

Waste Stream: Halogenated Organic Waste.
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RCRA Considerations: While the specific compound may not be a listed RCRA waste (P or U

list), it exhibits characteristics of toxicity and reactivity.

Labeling:

Primary Constituent: [Solvent Name] (e.g., Acetone).

Hazard: Irritant, Flammable.[1]

Note: "Contains quenched 2-(bromomethyl)-3-chloropyrazine (deactivated with

Thiosulfate)."

References
PubChem. (2025).[7] 2-(Bromomethyl)-3-chloropyrazine Compound Summary. National

Library of Medicine. [Link]

National Research Council (US). (2011). Prudent Practices in the Laboratory: Handling and

Management of Chemical Hazards. National Academies Press. [Link]

University of Rochester. (n.d.). Workup for Removing Bromine or Iodine (Thiosulfate

Quench). Department of Chemistry. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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